Cas no 1269755-45-4 (methyl cis-5-fluoropiperidine-3-carboxylate)

• Product Name: methyl cis-5-fluoropiperidine-3-carboxylate
• CAS No: 1269755-45-4
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5291791
• Update Time: 2026-03-10

methyl cis-5-fluoropiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (3R,5S)-5-fluoropiperidine-3-carboxylate
• starbld0031129
• Rel-methyl (3R,5S)-5-fluoropiperidine-3-carboxylate
• methyl cis-5-fluoropiperidine-3-carboxylate

• Inchi： 1S/C7H12FNO2/c1-11-7(10)5-2-6(8)4-9-3-5/h5-6,9H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： JZZXXYACSDVNCG-RITPCOANSA-N
• SMILES： F[C@@H]1CNC[C@H](C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3

Additional information on methyl cis-5-fluoropiperidine-3-carboxylate

Exploring Methyl cis-5-Fluoropiperidine-3-carboxylate (CAS No. 1269755-45-4): Properties, Applications, and Market Insights

In the ever-evolving landscape of pharmaceutical and fine chemical industries, methyl cis-5-fluoropiperidine-3-carboxylate (CAS No. 1269755-45-4) has emerged as a compound of significant interest. This fluorinated piperidine derivative is gaining attention due to its unique structural features and potential applications in drug discovery and material science. With the increasing demand for novel fluorinated building blocks, researchers and industry professionals are keen to understand the properties, synthesis, and applications of this specialized compound.

The molecular structure of methyl cis-5-fluoropiperidine-3-carboxylate combines a fluorinated piperidine ring with an ester functional group, making it a versatile intermediate in organic synthesis. The presence of both fluorine and the ester moiety in this cis-5-fluoropiperidine derivative offers distinct electronic and steric properties that are valuable in medicinal chemistry. Recent trends in pharmaceutical research show growing interest in such fluorinated heterocycles, as they often demonstrate improved metabolic stability and bioavailability in drug candidates.

From a synthetic chemistry perspective, methyl 5-fluoropiperidine-3-carboxylate serves as a crucial building block for the development of various biologically active molecules. Its applications extend to the creation of potential kinase inhibitors, neurotransmitter analogs, and other therapeutic agents. The compound's fluorinated piperidine core is particularly valuable in the design of CNS-targeting drugs, where the fluorine atom can significantly influence blood-brain barrier penetration and receptor binding affinity.

The market for fluorinated pharmaceutical intermediates like methyl cis-5-fluoropiperidine-3-carboxylate has shown steady growth, driven by the pharmaceutical industry's continuous search for novel drug candidates. With CAS No. 1269755-45-4 becoming more frequently cited in patent literature, suppliers and contract research organizations are increasingly including this compound in their catalogs. The demand is further fueled by the expanding field of fluorine chemistry in drug development, where approximately 20-30% of new drug candidates now contain fluorine atoms.

Quality control and analytical characterization of methyl cis-5-fluoropiperidine carboxylate are critical aspects for researchers and manufacturers. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure the compound's purity and confirm its structural identity. The cis-configuration of the fluorine and ester groups in this piperidine derivative is particularly important for its intended applications, making stereochemical analysis a key quality parameter.

Recent advancements in synthetic methodologies have improved the accessibility of 5-fluoropiperidine-3-carboxylic acid derivatives, including our subject compound. Modern approaches often employ catalytic fluorination methods or start from commercially available fluorinated precursors. These developments have made methyl cis-5-fluoropiperidine-3-carboxylate more readily available to researchers, accelerating its adoption in various synthetic programs.

The stability and storage conditions of methyl cis-5-fluoropiperidine-3-carboxylate (CAS 1269755-45-4) are important considerations for laboratory handling. Like many ester-containing compounds, it should be stored in cool, dry conditions, preferably under inert atmosphere to maintain its chemical integrity. Proper handling procedures ensure that researchers can fully exploit the synthetic potential of this fluorinated piperidine ester in their work.

Looking toward future applications, methyl cis-5-fluoropiperidine-3-carboxylate shows promise in emerging areas such as PET radiopharmaceuticals and fluorinated liquid crystals. The compound's structural features make it a potential candidate for the development of new imaging agents or advanced materials. As the field of fluorinated compounds continues to expand, the versatility of this piperidine-based building block is likely to find even broader utility across multiple scientific disciplines.

For researchers interested in sourcing methyl cis-5-fluoropiperidine-3-carboxylate, it's important to work with reputable suppliers who can provide comprehensive analytical data and documentation. The compound's availability in various quantities, from milligram to kilogram scale, facilitates its use in both exploratory research and larger-scale synthetic projects. With proper safety data sheets and handling guidelines, this fluorinated heterocyclic compound can be safely incorporated into diverse research programs.

In conclusion, methyl cis-5-fluoropiperidine-3-carboxylate (CAS No. 1269755-45-4) represents an important addition to the toolkit of medicinal chemists and synthetic organic researchers. Its unique combination of fluorine substitution and ester functionality within a piperidine scaffold offers numerous possibilities for molecular design. As the pharmaceutical industry continues to explore the benefits of fluorination in drug development, compounds like this 5-fluoropiperidine derivative will undoubtedly play an increasingly significant role in the discovery of new therapeutic agents and functional materials.